Cas no 2007931-01-1 (methyl (2E)-3-[3-({[4'-(dimethylamino)biphenyl-4-yl]methyl}amino)phenyl]acrylate)

• Product Name: methyl (2E)-3-[3-({[4'-(dimethylamino)biphenyl-4-yl]methyl}amino)phenyl]acrylate
• CAS No: 2007931-01-1
• MF: C₂₅H₂₆N₂O₂
• MW: 386.486146450043
• MDL: MFCD30471944
• CID: 4634289
• Update Time: 2025-05-20

methyl (2E)-3-[3-({[4'-(dimethylamino)biphenyl-4-yl]methyl}amino)phenyl]acrylate Chemical and Physical Properties

Names and Identifiers

• (E)-methyl 3-(3-(((4-(dimethylamino)-[1,1-biphenyl]-4-yl)methyl)amino)phenyl)acrylate(WXC04279)
• (E)-methyl 3-(3-(((4-(dimethylamino)-[1,1-biphenyl]-4-yl)methyl)amino)phenyl)acrylate
• methyl (2E)-3-[3-({[4'-(dimethylamino)biphenyl-4-yl]methyl}amino)phenyl]acrylate

• MDL： MFCD30471944
• Inchi： 1S/C25H26N2O2/c1-27(2)24-14-12-22(13-15-24)21-10-7-20(8-11-21)18-26-23-6-4-5-19(17-23)9-16-25(28)29-3/h4-17,26H,18H2,1-3H3
• InChI Key： BIKUFJLYWZKUMI-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C=CC1=CC=CC(NCC2=CC=C(C3=CC=C(N(C)C)C=C3)C=C2)=C1

Additional information on methyl (2E)-3-[3-({[4'-(dimethylamino)biphenyl-4-yl]methyl}amino)phenyl]acrylate

Methyl (2E)-3-[3-({[4'-(Dimethylamino)biphenyl-4-yl]methyl}amino)phenyl]acrylate: A Comprehensive Overview

Methyl (2E)-3-[3-({[4'-(dimethylamino)biphenyl-4-yl]methyl}amino)phenyl]acrylate (CAS No. 2007931-01-1) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound, often referred to as Methyl (2E)-3-[3-({[4'-(dimethylamino)biphenyl-4-yl]methyl}amino)phenyl]acrylate, is characterized by its complex molecular structure and diverse potential applications.

The molecular formula of Methyl (2E)-3-[3-({[4'-(dimethylamino)biphenyl-4-yl]methyl}amino)phenyl]acrylate is C₂₅H₂₇N₃O₂, and it has a molecular weight of approximately 397.5 g/mol. The compound features a conjugated double bond system, which contributes to its unique electronic properties and reactivity. The presence of the dimethylamino group and the biphenyl moiety imparts significant biological activity and makes it a valuable candidate for various research and industrial applications.

In recent years, Methyl (2E)-3-[3-({[4'-(dimethylamino)biphenyl-4-yl]methyl}amino)phenyl]acrylate has been extensively studied for its potential in medicinal chemistry. Research has shown that this compound exhibits promising pharmacological properties, including anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Methyl (2E)-3-[3-({[4'-(dimethylamino)biphenyl-4-yl]methyl}amino)phenyl]acrylate effectively inhibits the proliferation of cancer cells by targeting specific signaling pathways.

The anti-inflammatory properties of Methyl (2E)-3-[3-({[4'-(dimethylamino)biphenyl-4-yl]methyl}amino)phenyl]acrylate have also been explored in several preclinical studies. These studies have shown that the compound can reduce inflammation by modulating the expression of pro-inflammatory cytokines and enzymes. This makes it a potential candidate for the development of new anti-inflammatory drugs, particularly for conditions such as arthritis and inflammatory bowel disease.

Beyond its medicinal applications, Methyl (2E)-3-[3-({[4'-(dimethylamino)biphenyl-4-yl]methyl}amino)phenyl]acrylate has also found use in materials science. Its conjugated double bond system and aromatic moieties make it an excellent candidate for the synthesis of advanced functional materials. For example, researchers at the University of California have utilized this compound to develop novel polymers with enhanced optical and electronic properties. These polymers have potential applications in areas such as organic light-emitting diodes (OLEDs), solar cells, and sensors.

The synthesis of Methyl (2E)-3-[3-({[4'-(dimethylamino)biphenyl-4-yl]methyl}amino)phenyl]acrylate typically involves multi-step reactions, including coupling reactions and functional group transformations. Recent advancements in synthetic methods have led to more efficient and scalable routes for its production. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which have significantly improved the yield and purity of the final product.

In terms of safety and handling, it is important to note that while Methyl (2E)-3-[3-({[4'-(dimethylamino)biphenyl-4-yl]methyl}amino)phenyl]acrylate is not classified as a hazardous material, proper precautions should be taken during its use in laboratory settings. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and ensuring adequate ventilation to minimize exposure to vapors or dust.

The future prospects for Methyl (2E)-3-[3-({[4'-(dimethylamino)biphenyl-4-yl]methyl}amino)phenyl]acrylate are promising. Ongoing research continues to uncover new applications and optimize existing ones. For instance, recent studies have explored its potential as a drug delivery vehicle due to its ability to penetrate cell membranes efficiently. Additionally, its use in combination with other therapeutic agents is being investigated to enhance treatment efficacy.

In conclusion, Methyl (2E)-3-[3-({[4'-(dimethylamino)biphenyl-4-yl]methyl}amino)phenyl]acrylate (CAS No. 2007931-01-1) is a multifunctional compound with a wide range of applications in medicinal chemistry, materials science, and beyond. Its unique molecular structure and versatile properties make it an exciting area of research with significant potential for future developments.